Cas no 72966-50-8 (2-Propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
• CAS No: 72966-50-8
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• MDL: MFCD31923171
• CID: 4655818
• PubChem ID: 19385211
• Update Time: 2025-08-04

2-Propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-enoyloxy)ethyl 2-cyano-3,3-diphenylprop-2-enoate
• 72966-50-8
• SCHEMBL9248195
• 2-(acryloyloxy)ethyl 2-cyano-3,3-diphenylacrylate
• CS-0438491
• N16846
• 2-prop-2-enoyloxyethyl 2-cyano-3,3-diphenylprop-2-enoate
• 2-(acryloyloxy)ethyl2-cyano-3,3-diphenylacrylate
• 2-Propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester

• MDL： MFCD31923171
• Inchi： 1S/C21H17NO4/c1-2-19(23)25-13-14-26-21(24)18(15-22)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h2-12H,1,13-14H2
• InChI Key： ZJQFXMRCCPCFEP-UHFFFAOYSA-N
• SMILES： O(CCOC(C=C)=O)C(/C(/C#N)=C(\C1C=CC=CC=1)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 347.11575802g/mol
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-Propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester

Compound CAS No. 72966-50-8: 2-Propenoic Acid, 2-Cyano-3,3-Diphenyl-, 2-[(1-Oxo-2-Propen-1-Yl)Oxy]Ethyl Ester

The compound with CAS number 72966-50-8, commonly referred to as 2-propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of acrylic acids and their derivatives, specifically featuring a cyano group and diphenyl substituents. Its structure is characterized by a cyano group attached to the alpha position of the acrylic acid moiety, along with two phenyl groups on the beta carbon. The ester functional group further enhances its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in advanced materials science and drug delivery systems. The presence of the cyano group and diphenyl substituents imparts unique electronic and steric properties, making it an ideal candidate for applications in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of high-performance polymers with tailored mechanical and thermal properties. For instance, a study published in *Advanced Materials* demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, making them suitable for aerospace applications.

In addition to its role in polymer chemistry, this compound has shown promise in the field of organic synthesis as a versatile building block. The ester group allows for easy functionalization through nucleophilic acyl substitution reactions, enabling the creation of complex molecular architectures. A research team at the University of California reported its successful use as an intermediate in the synthesis of bioactive molecules, particularly those with intricate stereochemistry.

The synthesis of 2-propenoic acid, 2-cyano-3,3-diphenyl-, 2-[(1-oxo-2-propen-1-y)oxy]ethyl ester involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyano-substituted acrylic acid intermediate through a modified Koch–Haaf reaction, followed by esterification using a phenolic derivative. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted by the European Chemicals Agency (ECHA) indicate that it exhibits moderate biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems when handled responsibly. Its production process has also been optimized to reduce waste and energy consumption, aligning with global sustainability goals.

In conclusion, CAS No. 72966-50-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset in modern chemical research and industry. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in shaping future innovations in materials science and pharmaceutical development.